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Abstract

Carbetocin acetate is a long-acting synthetic analogue of the human hormone oxytocin,
utilized primarily for the prevention of postpartum hemorrhage (PPH). Its structural
modifications confer a significantly longer half-life and greater receptor selectivity compared to
endogenous oxytocin. This technical guide provides an in-depth analysis of the structure,
function, and molecular pharmacology of carbetocin acetate. It includes a comprehensive
summary of its binding affinity and pharmacokinetic properties, detailed protocols for key
experimental assays, and visualizations of its signaling pathways and experimental workflows.

Structure of Carbetocin Acetate

Carbetocin is an octapeptide analogue of oxytocin. The chemical modifications from native
oxytocin include the deamination of the N-terminal cysteine, the substitution of the disulfide
bridge with a thioether linkage, and the methylation of the tyrosine at position 2. These changes
contribute to its increased resistance to enzymatic degradation and prolonged duration of
action.

Chemical and Physical Properties
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Property Value
Chemical Formula C47H73N110149[1]
Molecular Weight 1048.22 g/mol (acetate salt)[1][2]

[Butl-Cys6] But-Tyr(Me)-lle-GIn-Asn-Cys-Pro-

Amino Acid Sequence
Leu-Gly-NH2[3]

(S)-1-((3R,6S,9S,12S,15S)-6-(2-amino-2-
oxoethyl)-9-(3-amino-3-oxopropyl)-12-((S)-sec-
butyl)-15-(4-methoxybenzyl)-5,8,11,14,17-
IUPAC Name pentaoxo-1-thia-4,7,10,13,16-
pentaazacycloicosane-3-carbonyl)-N-((S)-1-((2-
amino-2-oxoethyl)amino)-4-methyl-1-oxopentan-

2-yl)pyrrolidine-2-carboxamide acetate[1]

CAS Number 1631754-28-3 (acetate salt)[1]

Function and Mechanism of Action

Carbetocin acetate is a selective agonist of the oxytocin receptor (OTR), a G-protein coupled
receptor (GPCR).[4] Its primary physiological effect is to induce powerful and sustained
contractions of the uterine smooth muscle, thereby preventing uterine atony, the leading cause
of postpartum hemorrhage.[5]

Oxytocin Receptor Sighaling Pathway

Upon binding to the OTR, carbetocin initiates a conformational change in the receptor, leading
to the activation of the Gaq subunit of the heterotrimeric G-protein complex.[4] This triggers a
downstream signaling cascade as depicted below.
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Prepare cell membranes
expressing human OTR

'

Incubate membranes with a fixed
concentration of radiolabeled
oxytocin ([8H]-OT) and varying
concentrations of carbetocin

Separate bound from free
radioligand by rapid filtration

Measure radioactivity of the
bound fraction using a
scintillation counter

Analyze data using non-linear
regression to determine 1C50

Calculate Ki using the
Cheng-Prusoff equation

Co-transfect cells with OTR fused
to a donor molecule (e.g., Rluc) and
B-arrestin fused to an acceptor
molecule (e.g., YFP)

'

Stimulate cells with varying
concentrations of carbetocin

'

Measure the signal generated by the
proximity of the donor and acceptor
(e.g., BRET or FRET)

Plot the signal change against the
logarithm of the carbetocin

concentration to determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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